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Compound of Interest

Compound Name: 3-Ethyl-6-methyloctane

CAS No.: 62016-22-2

Cat. No.: B14562565

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Chemical Profile and Associated
Hazards
3-Ethyl-6-methyloctane is an aliphatic hydrocarbon with the molecular formula C₁₁H₂₄.[1][2]

As a saturated hydrocarbon, its primary immediate hazard is flammability. While specific toxicity

data for this compound is not readily available, it is prudent to handle it with the same

precautions as other similar volatile organic compounds. Inhalation of vapors and direct skin

contact should be avoided.

Key Physical and Chemical Properties:
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Property Value Source

Molecular Formula C₁₁H₂₄ [1][2]

Molecular Weight 156.31 g/mol [2]

Boiling Point ~185.8 °C (458.9 K) [1]

Appearance Likely a colorless liquid Inferred from similar alkanes

As a flammable liquid, all handling and disposal procedures must be conducted in a manner

that mitigates the risk of ignition.[3] This includes working in a well-ventilated area, away from

open flames, sparks, and other sources of ignition.

The Core Principle of Proper Disposal: Cradle-to-
Grave Responsibility
The U.S. Environmental Protection Agency (EPA) regulates the disposal of hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[4][5] This regulation establishes

a "cradle-to-grave" responsibility for hazardous waste generators, meaning your laboratory is

legally responsible for the waste from its generation to its final, environmentally sound disposal.

[4] Improper disposal, such as pouring it down the drain or placing it in the regular trash, is

illegal and poses a significant threat to both human health and the environment.[3]

Step-by-Step Disposal Protocol for 3-Ethyl-6-
methyloctane
This protocol is designed to provide a clear, actionable workflow for the safe disposal of 3-
Ethyl-6-methyloctane waste.

Step 1: Waste Identification and Segregation
The first and most critical step is the accurate identification and segregation of the waste

stream.

Labeling: Immediately label any container holding 3-Ethyl-6-methyloctane waste as

"Hazardous Waste," and include the full chemical name.
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Segregation: This waste must be kept separate from all other chemical waste streams to

prevent dangerous reactions. In particular, store it away from:

Strong oxidizing agents

Acids

Bases

Other reactive chemicals

Step 2: Containerization
Proper containerization is crucial to prevent leaks, spills, and vapor release.

Container Selection: Use a designated, chemically compatible, and leak-proof container.

High-density polyethylene (HDPE) or glass containers are generally suitable for aliphatic

hydrocarbons.

Container Integrity: Ensure the container is in good condition, with a tightly sealing cap.

Headspace: Do not overfill the container. Leave at least 10% headspace to allow for vapor

expansion.

Step 3: Accumulation and Storage
All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) pending

pickup by a licensed disposal vendor.

Location: The SAA must be at or near the point of generation and under the control of the

laboratory personnel.

Storage Conditions: Store the waste container in a cool, dry, and well-ventilated area away

from heat, sparks, and open flames.

Quantity Limits: Adhere to all institutional and regulatory limits for the maximum volume of

hazardous waste that can be accumulated and the maximum time it can be stored.
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Step 4: Arranging for Disposal
The final step is to coordinate with your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.

Contact EHS: Your EHS department will provide specific guidance on their procedures for

waste pickup and disposal.

Waste Manifest: You will likely need to complete a hazardous waste manifest. This document

tracks the waste from your laboratory to the final disposal facility. Ensure all information on

the manifest is accurate and complete.

Workflow for Proper Disposal of 3-Ethyl-6-
methyloctane
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 3-Ethyl-6-methyloctane.
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Caption: A flowchart outlining the key stages for the safe and compliant disposal of 3-Ethyl-6-
methyloctane waste.

Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is required to minimize hazards.

Small Spills:

Alert personnel in the immediate area.
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If flammable vapors are present, extinguish all ignition sources.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Contain the spill with an absorbent material (e.g., vermiculite, sand, or a commercial

sorbent).

Collect the contaminated absorbent material into a designated hazardous waste container.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Activate the nearest fire alarm.

Contact your institution's emergency response team or EHS department.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Conclusion: A Commitment to Safety and
Compliance
The proper disposal of 3-Ethyl-6-methyloctane is not merely a procedural task but a reflection

of a laboratory's commitment to the safety of its personnel and the protection of the

environment. By understanding the chemical's properties and adhering to the principles of

cradle-to-grave responsibility, researchers can ensure that their work is conducted in a safe,

compliant, and ethical manner. This guide serves as a foundational resource, and it is

imperative to always consult your institution's specific EHS protocols and the manufacturer's

Safety Data Sheet (SDS) for the most comprehensive guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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